Cas no 84414-90-4 (α-Stavudine)

α-Stavudine structure
α-Stavudine structure
Product Name:α-Stavudine
CAS No:84414-90-4
MF:C10H12N2O4
MW:224.213282585144
CID:822681
PubChem ID:727961
Update Time:2025-04-19

α-Stavudine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3-DIDEOXY-A-D-GLYCERO-PENT-2-ENOFURANOSYL)THYMINE
    • J69N0KNC59
    • 1-((2S,5S)-5-(Hydroxymethyl)-2,5-dihydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
    • Stavudinealpha-anomer
    • 2,4(1H,3H)-Pyrimidinedione, 1-(2,5-dihydro-5-(hydroxymethyl)-2-furanyl)-5-methyl-, (2S-trans)-
    • Stavudine impurity E [WHO-IP]
    • UNII-J69N0KNC59
    • Alpha-Stavudine
    • 84414-90-4
    • 1-[(2S,5S)-5-(hydroxymethyl)-2,5-dihydrofuran-2-yl]-5-methylpyrimidine-2,4-dione
    • 1-((2S,5S)-5-(Hydroxymethyl)-2,5-dihydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione [WHO-IP]
    • STAVUDINE.ALPHA.-ANOMER
    • 2,4(1H,3H)-Pyrimidinedione, 1-[2,5-dihydro-5-(hydroxymethyl)-2-furanyl]-5-methyl-, (2S-trans)- (9CI); a-Stavudine
    • α-Stavudine
    • Inchi: 1S/C10H12N2O4/c1-6-4-12(10(15)11-9(6)14)8-3-2-7(5-13)16-8/h2-4,7-8,13H,5H2,1H3,(H,11,14,15)/t7-,8-/m0/s1
    • InChI Key: XNKLLVCARDGLGL-YUMQZZPRSA-N
    • SMILES: O1[C@H](CO)C=C[C@H]1N1C(NC(C(C)=C1)=O)=O

Computed Properties

  • Exact Mass: 224.07970687g/mol
  • Monoisotopic Mass: 224.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • Density: 1.374±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (4.5 g/l) (25 º C),

α-Stavudine Security Information

α-Stavudine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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1-((2s,5s)-5-(Hydroxymethyl)-2,5-dihydrofuran-2-yl)-5-methylpyrimidine-2,4(1h,3h)-dione
84414-90-4 98%
25mg
¥5120.00 2024-07-28
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